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Compound of Interest

Compound Name: 2-Bromoisonicotinohydrazide

Cat. No.: B1267980

A Comprehensive Technical Guide to 2-
Bromoisonicotinohydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and biological
properties of 2-Bromoisonicotinohydrazide. It includes key quantitative data, detailed
experimental protocols for its synthesis and potential biological evaluation, and conceptual
diagrams to illustrate relevant processes.

Core Properties of 2-Bromoisonicotinohydrazide

2-Bromoisonicotinohydrazide, also known as 2-Bromo-isonicotinic acid hydrazide, is a
heterocyclic organic compound.[1] Its structure, featuring a pyridine ring substituted with a
bromine atom and a hydrazide group, makes it a valuable intermediate in the synthesis of more
complex molecules, particularly in the fields of medicinal chemistry and materials science.[1]

Physical and Chemical Data Summary

The fundamental physicochemical properties of 2-Bromoisonicotinohydrazide are
summarized in the table below for quick reference.
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Property Value Source(s)
Molecular Formula CeHsBrNsO [21[3][4]
Molecular Weight 216.04 g/mol [21[3]1[4]
CAS Number 29849-15-8 [21[3][5]
Appearance Solid

SMILES String NNC(=0O)clccnc(Br)cl [2][4]

InChi Key MVSAMJIDHWXHUNN- (4]

UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 68.01 A2 [2]
LogP 0.4476 [2]
Hydrogen Bond Donors 2 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 1 [2]
Storage Conditions Sealed in dry, 2-8°C [3]

Spectral Data

Characterization of 2-Bromoisonicotinohydrazide is typically achieved through standard
spectroscopic methods. While specific spectra are proprietary to individual suppliers, the
following techniques are essential for structure confirmation and purity assessment:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectra are used
to confirm the proton and carbon framework of the molecule.

« Infrared (IR) Spectroscopy: IR analysis helps in identifying characteristic functional groups,
such as the C=0 (carbonyl) of the hydrazide and the N-H stretches.[6][7]

e Mass Spectrometry (MS): This technique is used to determine the molecular weight and
fragmentation pattern, confirming the compound's identity.[6]
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Researchers can find spectral information for various compounds in databases like PubChem,
which aggregates data from sources including SpectraBase and the Human Metabolome
Database (HMDB).[8]

Experimental Protocols

This section details the methodologies for the synthesis and potential biological evaluation of 2-
Bromoisonicotinohydrazide.

Synthesis of 2-Bromoisonicotinohydrazide

The most common route for synthesizing 2-Bromoisonicotinohydrazide is through the
reaction of 2-bromoisonicotinic acid with hydrazine.[1]

Protocol:

 Esterification: 2-Bromoisonicotinic acid is first converted to its corresponding ester (e.g.,
methyl 2-bromoisonicotinate) by reacting it with an alcohol (e.g., methanol) in the presence
of an acid catalyst (e.g., sulfuric acid) under reflux.

» Hydrazinolysis: The resulting ester is then reacted with hydrazine hydrate, typically in an
alcoholic solvent like ethanol.

¢ Reaction Conditions: The mixture is heated under reflux for several hours.

e |solation: Upon cooling, the product, 2-Bromoisonicotinohydrazide, often precipitates out
of the solution.

 Purification: The crude product is collected by filtration, washed with a cold solvent (e.g.,
ethanol or water), and can be further purified by recrystallization to yield the final, pure
compound.[7]
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Caption: General synthesis workflow for 2-Bromoisonicotinohydrazide.

Protocol for Antimicrobial Activity Screening

Derivatives of isonicotinic acid hydrazide are well-known for their antimicrobial properties.[9]
[10] A standard method to evaluate the potential antimicrobial activity of 2-
Bromoisonicotinohydrazide is the broth microdilution method to determine the Minimum
Inhibitory Concentration (MIC).

Protocol:

o Preparation of Stock Solution: Dissolve a known weight of 2-Bromoisonicotinohydrazide in
a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

e Serial Dilution: Perform a two-fold serial dilution of the stock solution in a 96-well microtiter
plate using appropriate microbial growth broth (e.g., Mueller-Hinton Broth).

¢ Inoculation: Add a standardized suspension of the test microorganism (e.g., Staphylococcus
aureus, Escherichia coli) to each well.
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» Controls: Include a positive control (broth with inoculum, no compound) and a negative
control (broth only).

 Incubation: Incubate the plate at a suitable temperature (e.g., 37°C) for 18-24 hours.

o MIC Determination: The MIC is the lowest concentration of the compound that completely
inhibits visible growth of the microorganism.
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Biological Activity and Applications

The core structure of 2-Bromoisonicotinohydrazide is related to isoniazid, a frontline
antitubercular drug. Hydrazide-hydrazones and related derivatives often exhibit a wide
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spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[7]
[9] The activity is often attributed to the N-acylhydrazone group, which can chelate metal ions
or interfere with essential cellular processes in pathogens.

While specific signaling pathways for 2-Bromoisonicotinohydrazide are not extensively
documented, its structural similarity to other nicotinic acid derivatives suggests potential as a
scaffold for developing new therapeutic agents.[9] Its primary role is as a building block in
organic synthesis to create more elaborate molecules for drug discovery and functional
materials development.[1]
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Caption: Role as a precursor for compounds with potential bioactivity.

Safety and Handling

2-Bromoisonicotinohydrazide is classified as an acute toxicant if swallowed (Acute Tox. 4
Oral) and can cause skin, eye, and respiratory irritation.[3][11]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).[3][11]

o Precautionary Measures: Handle with appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat. Use in a well-ventilated area or fume hood.

[1]
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o Storage Class: It is classified under storage class 11 for combustible solids.

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling this
chemical.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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